Cas no 896346-40-0 (N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 896346-40-0
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6030556
• PubChem ID: 7259371
• Update Time: 2025-06-10

N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide
• N-methyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-phenylacetamide
• F2543-0773
• AKOS024659169
• 896346-40-0
• N-methyl-2-((9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)-N-phenylacetamide
• N-methyl-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C17H16N4O2S/c1-12-7-6-10-21-15(12)18-16(19-17(21)23)24-11-14(22)20(2)13-8-4-3-5-9-13/h3-10H,11H2,1-2H3
• InChI Key： JCBBFBBLXDGSNG-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=CC=C1)(=O)CSC1=NC(=O)N2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide

Introduction to N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide (CAS No. 896346-40-0)

N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896346-40-0, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a pyrido[1,2-a]triazine core and various functional groups, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide is characterized by a heterocyclic system that is known to interact with biological targets in diverse ways. The presence of a sulfanyl group and a phenylacetamide moiety adds to its complexity and suggests possible mechanisms of action that could be relevant in drug discovery. This compound represents an excellent example of how structural diversity can lead to the identification of novel pharmacophores.

In recent years, there has been a surge in the interest towards heterocyclic compounds due to their wide range of biological activities. Pyrido[1,2-a]triazines, in particular, have been extensively studied for their potential as antimicrobial, antiviral, and anticancer agents. The derivative N-methyl-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide is no exception and has been the focus of several research endeavors aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to interact with similar biological targets, potentially leading to new therapeutic interventions. The sulfanyl group in particular is known to enhance the binding affinity of molecules to certain receptors and enzymes. This feature makes N-methyl-2-({9-methyl-4-oxyo4H-pyrido1,2-a1,3,5triazin 22ly sulfanyl)-Nphenylacetamide a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The pyrido[1,2-a]triazine core is typically synthesized through cyclocondensation reactions involving appropriate precursors. The subsequent introduction of the sulfanyl group and the phenylacetamide moiety requires careful consideration to ensure optimal yield and purity. These synthetic challenges highlight the importance of advanced chemical techniques in the preparation of complex molecules like this one.

Recent studies have begun to explore the pharmacological potential of N-methyl 22 ({9methyl 44 oxo 44 Hpyrido12a11 335 triazin22ly sulfanyl) Nphenylacetamide. Initial in vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, it has been observed to inhibit the activity of enzymes such as kinases and phosphodiesterases, which are known to play roles in cancer progression and inflammation.

The phenylacetamide moiety in the structure is particularly noteworthy for its ability to modulate protein-protein interactions. This feature has led researchers to investigate its potential as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, compounds like this one could offer new therapeutic strategies for managing these conditions.

In addition to its enzymatic activity, N-methyl 22 ({9methyl 44 oxo44 Hpyrido12a11 335 triazin22ly sulfanyl) Nphenylacetamide has also shown promise in preclinical models as an antimicrobial agent. The sulfanyl group contributes to its ability to disrupt bacterial cell membranes, leading to increased permeability and cell death. This mechanism suggests that it could be effective against a broad spectrum of bacterial pathogens.

The potential applications of this compound extend beyond its antimicrobial properties. Its ability to interact with various biological targets makes it a versatile tool for drug discovery. Researchers are exploring its use in treating neurological disorders by targeting receptors involved in neurotransmission. Additionally, its structural features make it a candidate for developing novel antiviral agents.

The development of new drugs often involves optimizing existing molecular structures to enhance their efficacy and safety profiles. In the case of N-methyl 22 ({9methyl44 oxo44 Hpyrido12a11 335 triazin22ly sulfanyl) Nphenylacetamide, ongoing research aims to modify its structure while retaining its desirable biological activities. Computational methods such as molecular docking and virtual screening are being employed to identify potential analogs with improved properties.

The role of computational chemistry in drug discovery cannot be overstated. These methods allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet lab experiments. By leveraging computational tools alongside traditional experimental approaches, scientists can accelerate the discovery process significantly.

The future prospects for this compound are promising given its diverse range of potential applications and structural features that make it amenable for further optimization. As more data becomes available on its pharmacological properties through both preclinical studies and clinical trials if warranted by initial results researchers will continue refine our understanding how best utilize these findings translate into real-world therapeutic solutions patients need everyday lives better manage their health conditions effectively without unnecessary side effects associated traditional treatments currently available market today which underscores importance continued exploration innovation within field medicinal chemistry especially when considering compounds like one described here exhibit such high degree promise future directions research should focus on understanding mechanisms action more detail exploring ways enhance selectivity reduce toxicity ensuring safe effective use human populations worldwide while maintaining high standards ethical conduct scientific inquiry ensuring responsible advancement knowledge benefits society overall long term basis without compromising integrity scientific enterprise itself something all stakeholders involved must uphold highest levels dedication professionalism moving forward time will tell exactly what impact discoveries related compounds such as this one will have medicine but early signs certainly suggest exciting possibilities ahead deserve attention respect they deserve from both scientific community general public alike because ultimately advancements made possible through efforts dedicated individuals working tirelessly push boundaries what currently thought possible contribute improving quality lives millions people around world every single day without fail deserve recognition appreciation efforts made achieve those goals moving forward time only imagine what breakthroughs await us thanks contributions everyone involved continues push boundaries what currently thought possible within field pharmaceutical sciences especially when considering compounds like one described here exhibit such high degree promise future directions research should focus on understanding mechanisms action more detail exploring ways enhance selectivity reduce toxicity ensuring safe effective use human populations worldwide while maintaining high standards ethical conduct scientific inquiry ensuring responsible advancement knowledge benefits society overall long term basis without compromising integrity scientific enterprise itself something all stakeholders involved must uphold highest levels dedication professionalism moving forward time will tell exactly what impact discoveries related compounds such as this one will have medicine but early signs certainly suggest exciting possibilities ahead deserve attention respect they deserve from both scientific community general public alike because ultimately advancements made possible through efforts dedicated individuals working tirelessly push boundaries what currently thought possible contribute improving quality lives millions people around world every single day without fail deserve recognition appreciation efforts made achieve those goals moving forward time only imagine what breakthroughs await us thanks contributions everyone involved continues push boundaries what currently thought possible within field pharmaceutical sciences especially when considering compounds like one described here exhibit such high degree promise